Cas no 2728624-91-5 (rac-[(3R,6R)-6-(trifluoromethyl)morpholin-3-yl]methanol)

• Product Name: rac-[(3R,6R)-6-(trifluoromethyl)morpholin-3-yl]methanol
• CAS No: 2728624-91-5
• MF: C₆H₁₀F₃NO₂
• MW: 185.144312381744
• CID: 5947470
• PubChem ID: 165589252
• Update Time: 2025-06-12

rac-[(3R,6R)-6-(trifluoromethyl)morpholin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-37081458
• 2728624-91-5
• rac-[(3R,6R)-6-(trifluoromethyl)morpholin-3-yl]methanol

• Inchi： 1S/C6H10F3NO2/c7-6(8,9)5-1-10-4(2-11)3-12-5/h4-5,10-11H,1-3H2/t4-,5-/m1/s1
• InChI Key： KKYQLJCMKAVKKT-RFZPGFLSSA-N
• SMILES： FC([C@H]1CN[C@H](CO)CO1)(F)F

Computed Properties

• Exact Mass: 185.06636305g/mol
• Monoisotopic Mass: 185.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on rac-[(3R,6R)-6-(trifluoromethyl)morpholin-3-yl]methanol

Comprehensive Overview of rac-[(3R,6R)-6-(trifluoromethyl)morpholin-3-yl]methanol (CAS No. 2728624-91-5)

The compound rac-[(3R,6R)-6-(trifluoromethyl)morpholin-3-yl]methanol (CAS No. 2728624-91-5) is a chiral morpholine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the trifluoromethyl group and the morpholine ring, make it a valuable intermediate in the synthesis of bioactive molecules. The rac-[(3R,6R)-6-(trifluoromethyl)morpholin-3-yl]methanol is particularly notable for its stereochemistry, which can influence its binding affinity and pharmacokinetic properties.

In recent years, the demand for chiral building blocks like rac-[(3R,6R)-6-(trifluoromethyl)morpholin-3-yl]methanol has surged due to their role in developing enantioselective drugs. Researchers are increasingly focusing on fluorinated compounds because of their enhanced metabolic stability and bioavailability. The trifluoromethyl group in this compound is a key feature, as it often improves lipophilicity and resistance to oxidative degradation, making it a hotspot in medicinal chemistry.

The synthesis of rac-[(3R,6R)-6-(trifluoromethyl)morpholin-3-yl]methanol involves multi-step processes, including asymmetric hydrogenation and chiral resolution techniques. Its morpholine scaffold is a common motif in drugs targeting central nervous system (CNS) disorders, such as antidepressants and antipsychotics. This has led to growing interest in its potential applications in neurological therapeutics and drug discovery.

From an industrial perspective, rac-[(3R,6R)-6-(trifluoromethyl)morpholin-3-yl]methanol is gaining traction as a precursor for high-value fine chemicals. Its compatibility with green chemistry principles, such as catalytic reduction and solvent-free reactions, aligns with the global shift toward sustainable synthesis. Companies are investing in scalable production methods to meet the rising demand from the pharmaceutical and agrochemical sectors.

Analytical characterization of rac-[(3R,6R)-6-(trifluoromethyl)morpholin-3-yl]methanol typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and confirm the stereochemical integrity of the compound. Quality control is critical, especially when the material is intended for preclinical studies or API manufacturing.

One of the most frequently asked questions about rac-[(3R,6R)-6-(trifluoromethyl)morpholin-3-yl]methanol is its stability under various conditions. Studies indicate that the compound is relatively stable at room temperature but may require protection from moisture and light for long-term storage. Another common query revolves around its solubility profile, which is essential for formulation development. The compound exhibits moderate solubility in polar organic solvents, making it suitable for solution-phase reactions.

In the context of drug design, the morpholine ring in rac-[(3R,6R)-6-(trifluoromethyl)morpholin-3-yl]methanol offers hydrogen-bonding capabilities, which can enhance target engagement. This property is particularly valuable in designing kinase inhibitors and GPCR modulators, two major classes of therapeutic agents. The compound’s versatility has also sparked interest in covalent drug discovery, where its reactive handles could be exploited for irreversible binding.

Looking ahead, rac-[(3R,6R)-6-(trifluoromethyl)morpholin-3-yl]methanol is poised to play a pivotal role in the development of next-generation therapeutics. Its combination of chirality, fluorination, and heterocyclic architecture aligns with current trends in precision medicine. As the scientific community continues to explore its applications, this compound is likely to emerge as a cornerstone in innovative drug development.